Cas no 57709-35-0 (Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-)

Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)- structure
57709-35-0 structure
Product Name:Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-
CAS No:57709-35-0
MF:C13H16N4S
MW:260.357940673828
CID:381341
PubChem ID:1500024
Update Time:2025-04-19

Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-
    • 1-Methyl-4-(5-phenyl-[1,3,4]thiadiazol-2-yl)-piperazine
    • 2-(4-methylpiperazin-1-yl)-5-phenyl-1,3,4-thiadiazole
    • AKOS005223906
    • Piperazine, 1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-
    • 57709-35-0
    • 1-Methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)piperazine
    • Z285675080
    • BRN 1135092
    • CHEMBL4969944
    • DTXSID60206420
    • Inchi: 1S/C13H16N4S/c1-16-7-9-17(10-8-16)13-15-14-12(18-13)11-5-3-2-4-6-11/h2-6H,7-10H2,1H3
    • InChI Key: BCIPEJZZNBCBIU-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2)=NN=C1N1CCN(C)CC1

Computed Properties

  • Exact Mass: 260.10978
  • Monoisotopic Mass: 260.10956770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 60.5Ų

Experimental Properties

  • PSA: 32.26

Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)- Related Literature

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